Ethyl 1-(4-chlorobenzyl)piperidine-3-carboxylate
Cat. No. B4892765
M. Wt: 281.78 g/mol
InChI Key: IYEMTLQFPAALIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06410566B1
Procedure details
4-chlorobenzyl chloride (6.42 g, 39.9 mmol) and 1Pr2NEt (7.74 g, 40.0 mmol) were added to a solution of ethyl nipecotate (6.29 g, 40.0 mmol) in CH3CN (15 mL). The reaction mixture was stirred at 70° C. for 1.5 h. The solvent was removed under reduced pressure. Saturated aqueous NaHCO3 (50 mL) was added to the residue and the mixture was extracted with EtOAc (100 mL). The organic phase was washed with saturated aqueous NaHCO3 and brine, and dried over Na2SO4. The solvent was removed under reduced pressure to afford ethyl 1-(4-chlorobenzyl)nipecotate as a red yellow oil (11.025 g, 97.8%) used without further purification. The purity was determined by RPLC/MS (97%); ESI/MS m/e 382.2 (M++H, C15H21ClNO2).
Yield
97.8%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6]Cl)=[CH:4][CH:3]=1.[NH:10]1[CH2:20][CH2:19][CH2:18][CH:12]([C:13]([O:15][CH2:16][CH3:17])=[O:14])[CH2:11]1>CC#N>[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][N:10]2[CH2:20][CH2:19][CH2:18][CH:12]([C:13]([O:15][CH2:16][CH3:17])=[O:14])[CH2:11]2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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6.42 g
|
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Type
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reactant
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Smiles
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ClC1=CC=C(CCl)C=C1
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Name
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|
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Quantity
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6.29 g
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Type
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reactant
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Smiles
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N1CC(C(=O)OCC)CCC1
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Name
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|
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Quantity
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15 mL
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|
Type
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solvent
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Smiles
|
CC#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 70° C. for 1.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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Saturated aqueous NaHCO3 (50 mL) was added to the residue
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with EtOAc (100 mL)
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WASH
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Type
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WASH
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Details
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The organic phase was washed with saturated aqueous NaHCO3 and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(CN2CC(C(=O)OCC)CCC2)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.025 g | |
| YIELD: PERCENTYIELD | 97.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
